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Compound of Interest

Compound Name:
6-Amino-1-naphthalenesulfonic

acid

Cat. No.: B160885 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 6-amino-1-naphthalenesulfonic
acid, a versatile chemical compound with significant applications in the fields of dye

manufacturing and biochemical research. This document details its chemical structure,

properties, synthesis, and analysis, with a focus on its potential utility for researchers and

professionals in drug development.

Core Chemical Identity and Properties
6-Amino-1-naphthalenesulfonic acid, also known as Dahl's Acid or 2-Naphthylamine-5-

sulfonic acid, is an off-white to light tan crystalline solid. It is a derivative of naphthalene,

featuring both an amino group and a sulfonic acid group, which impart its characteristic

chemical properties and reactivity.

Structural Formula:

The structural formula of 6-Amino-1-naphthalenesulfonic acid is presented below:
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Image Caption: Chemical structure of 6-Amino-1-naphthalenesulfonic acid.

Physicochemical Properties
A summary of the key physicochemical properties of 6-amino-1-naphthalenesulfonic acid is

provided in the table below. These properties are crucial for its handling, storage, and

application in various experimental settings.

Property Value Reference

CAS Number 81-05-0

Molecular Formula C₁₀H₉NO₃S

Molecular Weight 223.25 g/mol

Appearance White to light tan solid

Water Solubility 0.33 g/L at 20°C

pKa -0.33 ± 0.40 (Predicted)

Storage Temperature 2-8 °C under inert gas

Spectral Data
Spectral data is essential for the identification and characterization of 6-amino-1-
naphthalenesulfonic acid.
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Spectral Data Details Reference

¹H NMR Spectrum available

¹³C NMR Spectrum available

IR Spectrum available

UV-Vis Data not consistently available

Fluorescence Exhibits fluorescent properties

Synthesis and Purification
The primary industrial synthesis of 6-amino-1-naphthalenesulfonic acid involves the

desulfonation of 2-aminonaphthalene-1,5-disulfonic acid. This process is typically achieved by

heating the disulfonic acid in the presence of an aqueous acid.

Experimental Protocol: Synthesis by Desulfonation
This protocol outlines a representative method for the synthesis of 6-amino-1-
naphthalenesulfonic acid.

Materials:

2-Aminonaphthalene-1,5-disulfonic acid

Sulfuric acid (concentrated)

Distilled water

Sodium hydroxide (for pH adjustment)

Heating mantle and reflux condenser

Reaction flask

pH meter

Procedure:
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In a reaction flask equipped with a reflux condenser, create a slurry of 2-aminonaphthalene-

1,5-disulfonic acid in water.

Slowly add concentrated sulfuric acid to the slurry while stirring.

Heat the mixture to a specific temperature (e.g., 100-120°C) and maintain it for several hours

to facilitate the desulfonation reaction.

Monitor the reaction progress using a suitable analytical technique, such as HPLC.

Once the reaction is complete, cool the mixture to room temperature.

Carefully neutralize the reaction mixture with a sodium hydroxide solution to precipitate the

product.

Isolate the crude 6-amino-1-naphthalenesulfonic acid by filtration.

Experimental Protocol: Purification by Recrystallization
Purification of the crude product is essential to remove unreacted starting materials and

byproducts.

Materials:

Crude 6-amino-1-naphthalenesulfonic acid

Suitable solvent (e.g., water, ethanol-water mixture)

Heating and stirring plate

Erlenmeyer flask

Buchner funnel and filter paper

Vacuum flask

Procedure:
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Dissolve the crude 6-amino-1-naphthalenesulfonic acid in a minimal amount of a suitable

hot solvent.

If insoluble impurities are present, perform a hot filtration to remove them.

Allow the solution to cool slowly to room temperature to induce crystallization. Further

cooling in an ice bath can enhance crystal formation.

Collect the purified crystals by vacuum filtration using a Buchner funnel.

Wash the crystals with a small amount of cold solvent to remove any remaining impurities.

Dry the purified crystals in a vacuum oven at an appropriate temperature.

To cite this document: BenchChem. [An In-depth Technical Guide to 6-Amino-1-
naphthalenesulfonic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b160885#6-amino-1-naphthalenesulfonic-acid-
structural-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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